Cas no 2680744-92-5 (benzyl N-(2,2-dimethylpropyl)-N-(2-hydroxy-2-phenylethyl)carbamate)

• Product Name: benzyl N-(2,2-dimethylpropyl)-N-(2-hydroxy-2-phenylethyl)carbamate
• CAS No: 2680744-92-5
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 5622883
• PubChem ID: 165926640
• Update Time: 2025-05-23

benzyl N-(2,2-dimethylpropyl)-N-(2-hydroxy-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-92-5
• EN300-28297274
• benzyl N-(2,2-dimethylpropyl)-N-(2-hydroxy-2-phenylethyl)carbamate

• Inchi： 1S/C21H27NO3/c1-21(2,3)16-22(14-19(23)18-12-8-5-9-13-18)20(24)25-15-17-10-6-4-7-11-17/h4-13,19,23H,14-16H2,1-3H3
• InChI Key： SEBXJATXZIRXFH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN(C(=O)OCC1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 341.19909372g/mol
• Monoisotopic Mass: 341.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2,2-dimethylpropyl)-N-(2-hydroxy-2-phenylethyl)carbamate

Benzyl N-(2,2-Dimethylpropyl)-N-(2-Hydroxy-2-Phenylethyl)Carbamate: A Comprehensive Overview

Benzyl N-(2,2-Dimethylpropyl)-N-(2-Hydroxy-2-Phenylethyl)Carbamate, identified by the CAS number 2680744-92-5, is a versatile organic compound with significant applications in various fields. This compound is a member of the carbamate family, characterized by its unique structure and functional groups. The molecule consists of a benzyl group attached to a carbamate moiety, which is further substituted with a 2,2-dimethylpropyl group and a 2-hydroxy-2-phenylethyl group. This combination of functional groups imparts the compound with distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of benzyl N-(2,2-Dimethylpropyl)-N-(2-Hydroxy-2-Phenylethyl)Carbamate in the field of agrochemicals. Researchers have explored its role as a herbicide and fungicide, demonstrating its ability to inhibit the growth of various plant pathogens. The compound's effectiveness in controlling fungal infections has been attributed to its ability to disrupt cellular processes essential for fungal proliferation. Furthermore, its low toxicity profile makes it an attractive candidate for environmentally friendly agricultural solutions.

The synthesis of CAS No. 2680744-92-5 involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of intermediate compounds such as benzyl chloride and subsequent nucleophilic substitution reactions to form the carbamate backbone. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity levels. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality compounds.

In addition to its agricultural applications, benzyl N-(2,2-Dimethylpropyl)-N-(2-Hydroxy-